Cas no 1354018-17-9 (N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-methyl-acetamide)

N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-methyl-acetamide is a specialized chiral compound featuring a piperidine core functionalized with an acetamide and an (S)-2-aminopropionyl group. Its structural design confers high stereoselectivity, making it valuable for applications in asymmetric synthesis and medicinal chemistry. The presence of both amide and amine functionalities enhances its versatility as a building block for peptidomimetics and bioactive molecule development. The compound's rigid piperidine scaffold contributes to improved binding affinity and metabolic stability in drug discovery contexts. Its well-defined stereochemistry ensures reproducibility in research applications, while its modular structure allows for further derivatization to explore structure-activity relationships.
N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-methyl-acetamide structure
1354018-17-9 structure
Product Name:N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-methyl-acetamide
CAS No:1354018-17-9
MF:C12H23N3O2
MW:241.329922914505
CID:2163225
Update Time:2025-08-02

N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-methyl-acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-((s)-2-amino-propionyl)-piperidin-4-ylmethyl]-n-methyl-acetamide
    • (S)-N-((1-(2-Aminopropanoyl)piperidin-4-yl)methyl)-N-methylacetamide
    • AM96724
    • N-[1-((S)-2-aminopropanyl)piperidin-4-ylmethyl]-N-methylacetamide
    • N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-methyl-acetamide
    • Inchi: 1S/C12H23N3O2/c1-9(13)12(17)15-6-4-11(5-7-15)8-14(3)10(2)16/h9,11H,4-8,13H2,1-3H3/t9-/m0/s1
    • InChI Key: BBVHCGFVUAQGOB-VIFPVBQESA-N
    • SMILES: O=C([C@H](C)N)N1CCC(CN(C(C)=O)C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 286
  • Topological Polar Surface Area: 66.6

N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-methyl-acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
084797-500mg
N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-methyl-acetamide
1354018-17-9
500mg
£694.00 2022-03-01

Additional information on N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-methyl-acetamide

Comprehensive Overview of N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-methyl-acetamide (CAS No. 1354018-17-9)

N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-methyl-acetamide (CAS No. 1354018-17-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique piperidine and acetamide moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which include a chiral (S)-2-amino-propionyl group, contributing to its stereospecific interactions in biological systems.

The compound's CAS number 1354018-17-9 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-methyl-acetamide, reflects its complex architecture, combining a piperidine ring with an acetamide side chain. Such structural complexity makes it a valuable candidate for studying enzyme inhibition, receptor binding, and other pharmacological mechanisms.

In recent years, the demand for chiral building blocks like N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-methyl-acetamide has surged, driven by advancements in asymmetric synthesis and peptide-based therapeutics. This compound's amino acid derivative nature aligns with trends in personalized medicine, where researchers seek tailored molecules for targeted therapies. Its potential role in central nervous system (CNS) drug development is also under investigation, given the piperidine scaffold's prevalence in neuroactive compounds.

From a synthetic chemistry perspective, CAS 1354018-17-9 poses intriguing challenges and opportunities. The incorporation of the (S)-2-amino-propionyl group requires precise stereocontrol, often achieved via enantioselective catalysis or chiral pool synthesis. These methods are frequently discussed in academic forums and industry publications, highlighting the compound's relevance to modern organic synthesis strategies.

The compound's physicochemical properties, such as solubility, stability, and logP values, are critical for its applicability in drug formulation. Researchers often query databases for these parameters to assess its compatibility with oral bioavailability or parenteral delivery systems. Additionally, its metabolic profile and potential prodrug applications are subjects of ongoing studies, reflecting broader interests in ADME (Absorption, Distribution, Metabolism, Excretion) optimization.

In the context of AI-driven drug discovery, N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-methyl-acetamide exemplifies how computational tools can predict molecular interactions and optimize lead compounds. Searches for machine learning in chemistry or virtual screening often intersect with discussions about such structurally nuanced molecules. Its hydrogen-bonding capacity and conformational flexibility make it a compelling case study for molecular docking simulations.

Regulatory and safety aspects of CAS 1354018-17-9 are equally important. While not classified as hazardous, its handling requires standard laboratory precautions. Documentation of its toxicological data and ecotoxicology profiles is essential for compliance with REACH and other global chemical regulations. These topics frequently appear in GMP (Good Manufacturing Practice) guidelines and quality control protocols.

Looking ahead, N-[1-((S)-2-Amino-propionyl)-piperidin-4-ylmethyl]-N-methyl-acetamide may play a pivotal role in emerging fields like proteolysis-targeting chimeras (PROTACs) or bioconjugation techniques. Its modular structure allows for derivatization, enabling researchers to explore novel chemical space for therapeutic innovation. As the scientific community continues to prioritize small-molecule drug development, this compound's versatility ensures its place in cutting-edge research.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd